2-Ethoxy-3-pyridinecarboxylic acid [2-[2-methyl-5-(4-morpholinylsulfonyl)anilino]-2-oxoethyl] ester

• Molecular Formula: C21H25N3O7S
• Molecular Weight: 463.5 g/mol
• IUPAC Name: [2-(2-methyl-5-morpholin-4-ylsulfonylanilino)-2-oxoethyl] 2-ethoxypyridine-3-carboxylate
• InChI: InChI=1S/C21H25N3O7S/c1-3-30-20-17(5-4-8-22-20)21(26)31-14-19(25)23-18-13-16(7-6-15(18)2)32(27,28)24-9-11-29-12-10-24/h4-8,13H,3,9-12,14H2,1-2H3,(H,23,25)
• InChI Key: FKYCMUGZUKDOOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)C(=O)OCC(=O)NC2=C(C=CC(=C2)S(=O)(=O)N3CCOCC3)C

Description

2-ethoxy-3-pyridinecarboxylic acid [2-[2-methyl-5-(4-morpholinylsulfonyl)anilino]-2-oxoethyl] ester is a sulfonamide.

Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis and Reactions

  The compound is involved in complex chemical syntheses and reactions. For example, Ukrainets et al. (2007) demonstrated the reaction of a similar compound, 2-ethoxycarbonylmethyl-4H-3,1-benzoxazin-4-one, with malononitrile, leading to the formation of pyrimidoquinoline derivatives (Ukrainets, Sidorenko, Gorokhova, & Slobodzyan, 2007). Similarly, other studies have explored the synthesis of various derivatives and analogues, often leading to heterocyclic compounds with potential pharmaceutical applications (Ukrainets, Petrushova, Davidenko, & Grinevich, 2014; Pimenova et al., 2003; Hai, 2002; Dovlatyan et al., 2004).

• X-Ray Powder Diffraction Data

  Qing Wang et al. (2017) utilized X-ray powder diffraction to analyze a compound structurally related to 2-ethoxy-3-pyridinecarboxylic acid ester, highlighting its importance in the study of molecular structures and crystallography (Wang, Suo, Zhang, Hou, & Li, 2017).

Potential Pharmaceutical Applications

• Synthesis of Pharmacologically Active Derivatives

  Some studies have explored the synthesis of fluorinated derivatives of quinolinecarboxylic acids, indicating the potential for creating pharmacologically active compounds (Nosova et al., 2002). Similarly, Rautio et al. (2000) synthesized novel esters for potential use in topical drug delivery, highlighting the versatile applications of such compounds in medicinal chemistry (Rautio, Nevalainen, Taipale, Vepsäläinen, Gynther, Laine, & Järvinen, 2000).

• Antiviral Activity Studies

  Ivashchenko et al. (2014) synthesized derivatives of a similar compound and studied their antiviral activities, demonstrating the potential of such compounds in the development of antiviral drugs (Ivashchenko et al., 2014).